Cas no 1806264-73-2 (4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1806264-73-2
• MF: C₇H₅ClF₃NO₄S
• MW: 291.632110357285
• CID: 4829706
• Update Time: 2025-06-13

4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO4S/c1-3-4(13)2-5(17(8,14)15)12-6(3)16-7(9,10)11/h2H,1H3,(H,12,13)
• InChI Key： CXZOYGVGQFAQKX-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(C)=C(N1)OC(F)(F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 514
• XLogP3: 2.1
• Topological Polar Surface Area: 80.8

Additional information on 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Comprehensive Overview of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1806264-73-2)

4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1806264-73-2) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique trifluoromethoxy and hydroxy functional groups, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing high-performance intermediates for drug discovery and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry has placed 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride in the spotlight. Fluorinated molecules are prized for their ability to improve metabolic stability, bioavailability, and binding affinity in drug candidates. This compound’s sulfonyl chloride moiety makes it a versatile building block for amide coupling and sulfonamide formation, critical reactions in medicinal chemistry. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such structurally complex intermediates.

One of the most searched questions related to this compound is: "What are the synthetic applications of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride?" The answer lies in its use as a precursor for heterocyclic modifications and bioconjugation. Its trifluoromethoxy group introduces electron-withdrawing properties, which can fine-tune the electronic characteristics of target molecules. Additionally, the hydroxy group offers a site for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

Another hot topic in the scientific community is the integration of sustainable synthesis methods. Researchers are exploring eco-friendly protocols to produce 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride with minimal waste and energy consumption. Techniques such as flow chemistry and catalytic fluorination are being investigated to enhance the scalability and environmental footprint of its production. These advancements align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

From a commercial perspective, the compound’s CAS No. 1806264-73-2 is often referenced in patent literature and technical datasheets, underscoring its industrial relevance. Companies specializing in custom synthesis and contract research frequently list this chemical as part of their portfolio, catering to clients in the pharmaceutical, agrochemical, and material science sectors. Its niche applications in proteomics and biomarker development also make it a valuable tool for life sciences research.

In summary, 4-Hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1806264-73-2) is a multifaceted compound with broad utility in cutting-edge research. Its structural features, combined with the rising demand for fluorinated building blocks, position it as a key player in the evolution of synthetic chemistry. As the scientific community continues to explore its potential, this compound will likely remain a focal point for innovation in drug development and sustainable chemical processes.